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Compound of Interest

Compound Name: 2-Chloro-3-furancarboxamide

Cat. No.: B15398146

Disclaimer: This document provides general guidance for the disposal of 2-Chloro-3-
furancarboxamide based on its chemical classification as a chlorinated heterocyclic amide.
No specific Safety Data Sheet (SDS) for this compound was found. Therefore, all procedures
must be reviewed and approved by your institution's Environmental Health and Safety (EHS)
department. All local, state, and federal regulations must be strictly followed. The information
provided here is not a substitute for a formal hazardous waste determination.

Immediate Safety and Handling Precautions

Before handling 2-Chloro-3-furancarboxamide, it is essential to assume the compound is
hazardous in the absence of specific toxicity data.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (nitrile or neoprene), and safety glasses with side shields or
goggles. If there is a risk of generating dust or aerosols, a fume hood should be used.

« Spill Management: In case of a spill, avoid creating dust. Carefully sweep up the solid
material and place it in a sealed, labeled container for disposal. The spill area should be
decontaminated with a suitable solvent and then washed with soap and water. All materials
used for cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Plan

o \Waste Identification and Classification:
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o Treat all 2-Chloro-3-furancarboxamide waste as hazardous waste.

o Due to its chlorinated nature, it may be classified as a halogenated organic waste.
Halogenated compounds can pose environmental risks and may require specific disposal
methods such as high-temperature incineration.[1]

o Consult your EHS department for the specific waste codes that apply in your jurisdiction.

e Waste Segregation and Collection:

o Collect waste 2-Chloro-3-furancarboxamide in a dedicated, properly labeled hazardous
waste container.

o The container should be made of a material compatible with the chemical and should have
a secure lid.

o Do not mix this waste with other waste streams unless explicitly approved by your EHS
department.

» Labeling and Storage:

o Label the waste container clearly with "Hazardous Waste," the full chemical name "2-
Chloro-3-furancarboxamide,” and any other information required by your institution and
local regulations.

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

» Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.

o Provide the contractor with all available information about the waste, including its chemical
name and any known or suspected hazards.

Summary of Potential Hazards
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The following table summarizes the potential hazards associated with chlorinated heterocyclic
amides. This information is based on the general properties of this chemical class and should
be used for initial risk assessment.

Hazard Category Potential Hazard Description

Acute Toxicit May be harmful if swallowed, inhaled, or in
cute Toxici
Y contact with skin.

Long-term exposure may cause organ damage.
Chronic Toxicity Some halogenated compounds are known or

suspected carcinogens.

Halogenated organic compounds can be
Environmental Hazard persistent in the environment and toxic to

aquatic life.[1]

May decompose upon heating to produce toxic
Reactivity fumes, including hydrogen chloride and nitrogen

oxides.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal route for
2-Chloro-3-furancarboxamide in a research setting.

Click to download full resolution via product page

Disposal decision workflow for 2-Chloro-3-furancarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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